Cas no 646450-62-6 (Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-)

Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- structure
646450-62-6 structure
Product Name:Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-
CAS No:646450-62-6
Molecular Formula:C19H19FN4O
Molecular Weight:338.37876
CID:420870
PubChem ID:10065720

Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- Properties

Names and Identifiers

    • Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)-
    • 7-[(2-fluoropyridin-3-yl)methoxy]-2-methyl-4-pyrrolidin-1-ylquinazoline
    • DTXSID90435100
    • 646450-62-6
    • SCHEMBL5485312
    • InChIKey: QOYVDQPNGMAGHQ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C19H19FN4O/c1-13-22-17-11-15(25-12-14-5-4-8-21-18(14)20)6-7-16(17)19(23-13)24-9-2-3-10-24/h4-8,11H,2-3,9-10,12H2,1H3
    • SMILES: CC1=NC2=C(C=CC(=C2)OCC3=C(N=CC=C3)F)C(=N1)N4CCCC4

Computed Properties

  • Exact Mass: 338.15447
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 338.15428940g/mol
  • Heavy Atom Count: 25
  • Complexity: 434
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.7
  • Topological Polar Surface Area: 51.1Ų

Experimental Properties

  • PSA: 51.14

Quinazoline, 7-[(2-fluoro-3-pyridinyl)methoxy]-2-methyl-4-(1-pyrrolidinyl)- Related Literature

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